5-methyl-N-phenyl-1-[3-(trifluoromethyl)phenyl]-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: 5-methyl-N-phenyl-1-[3-(trifluoromethyl)phenyl]triazole-4-carboxamide
• InChI: InChI=1S/C17H13F3N4O/c1-11-15(16(25)21-13-7-3-2-4-8-13)22-23-24(11)14-9-5-6-12(10-14)17(18,19)20/h2-10H,1H3,(H,21,25)
• InChI Key: LZTOHKKSVKVQFR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=NN1C2=CC=CC(=C2)C(F)(F)F)C(=O)NC3=CC=CC=C3
• Molecular Formula: C17H13F3N4O
• Molecular Weight: 346.31 g/mol

Description

The compound “5-methyl-N-phenyl-1-[3-(trifluoromethyl)phenyl]-1H-1,2,3-triazole-4-carboxamide” belongs to a class of organic compounds known as triazoles. Triazoles are compounds containing a five-membered aromatic ring made up of two carbon atoms and three nitrogen atoms. The trifluoromethyl group (-CF3) is a common functional group in organic chemistry, characterized by three fluorine atoms attached to a carbon atom. It is often used in medicinal chemistry due to its bioisosteric properties.

Synthesis Analysis

The synthesis of such compounds often involves the use of a Vilsmeier–Haack formylation. This reaction involves the conversion of a primary or secondary amine to a formyl derivative using a Vilsmeier reagent, which is a complex formed from a strong Lewis acid and an N,N-disubstituted formamide.

Molecular Structure Analysis

The molecular structure of this compound would likely involve a triazole ring attached to a phenyl ring with a trifluoromethyl group (-CF3) and a carboxamide group (-CONH2). The exact structure would depend on the specific locations of these groups on the rings.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely depend on the specific functional groups present. For example, the trifluoromethyl group (-CF3) is known to undergo various reactions, including nucleophilic substitution and addition reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, compounds containing a trifluoromethyl group (-CF3) often have high lipophilicity and metabolic stability.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, many drugs containing a trifluoromethyl group (-CF3) are used for their bioisosteric properties, replacing a hydrogen atom with a fluorine atom to improve the drug’s metabolic stability, lipophilicity, and bioavailability.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific structure and use. As with all chemicals, appropriate safety precautions should be taken when handling this compound, including avoiding contact with skin and eyes and preventing the formation of dust and aerosols.